Cas no 1376761-85-1 (Methyl 2-chloro-6-methyl-3-nitrobenzoate)

• Product Name: Methyl 2-chloro-6-methyl-3-nitrobenzoate
• CAS No: 1376761-85-1
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 4949808
• PubChem ID: 68749648
• Update Time: 2025-06-30

Methyl 2-chloro-6-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-6-methyl-3-nitrobenzoate
• methyl 6-chloro-2-methyl-5-nitrobenzoate
• F84614
• 2-Chloro-6-methyl-3-nitrobenzoic acid methyl ester
• DB-182106
• 1376761-85-1
• SCHEMBL3700157
• NWVCJGYMNKJVRE-UHFFFAOYSA-N
• Methyl 2-chloro-6-methyl-3-nitrobenzoate

• Inchi： 1S/C9H8ClNO4/c1-5-3-4-6(11(13)14)8(10)7(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： NWVCJGYMNKJVRE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 2-chloro-6-methyl-3-nitrobenzoate

Methyl 2-chloro-6-methyl-3-nitrobenzoate: A Comprehensive Overview

Methyl 2-chloro-6-methyl-3-nitrobenzoate, identified by the CAS registry number 1376761-85-1, is a synthetic organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, agrochemicals, and advanced materials. The molecule consists of a benzoate ester with substituents at positions 2, 3, and 6 on the benzene ring, specifically a chlorine atom at position 2, a nitro group at position 3, and a methyl group at position 6. These functional groups impart distinct chemical properties, making it a versatile building block in organic synthesis.

The synthesis of Methyl 2-chloro-6-methyl-3-nitrobenzoate typically involves multi-step organic reactions, including nitration, chlorination, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. Such innovations highlight the compound's importance in both academic research and industrial applications.

In terms of physical properties, Methyl 2-chloro-6-methyl-3-nitrobenzoate exhibits a melting point of approximately 95°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with studies indicating that it remains stable under normal storage conditions but may decompose under high temperatures or strong acidic environments.

The chemical reactivity of this compound is largely influenced by its functional groups. The nitro group at position 3 is highly electron-withdrawing, which activates the benzene ring towards electrophilic substitution reactions. This property has been exploited in the synthesis of more complex aromatic compounds. Additionally, the ester group at position 1 can undergo hydrolysis under basic or acidic conditions, offering versatility in chemical transformations.

Recent research has focused on the application of Methyl 2-chloro-6-methyl-3-nitrobenzoate as an intermediate in drug discovery programs. Its structure serves as a scaffold for developing potential anticancer agents due to its ability to modulate specific cellular pathways. For example, studies have shown that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines without significantly affecting normal cells.

In the field of agrochemistry, this compound has been investigated as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for agricultural applications. Field trials conducted in controlled environments have demonstrated effective weed control with minimal adverse effects on surrounding flora.

Beyond its chemical applications, Methyl 2-chloro-6-methyl-3-nitrobenzoate has also found use in materials science as a precursor for advanced polymers and coatings. Its ability to form stable polymer networks through esterification reactions has led to its incorporation into high-performance materials used in aerospace and electronics industries.

From an environmental perspective, understanding the fate and toxicity of Methyl 2-chloro-6-methyl-3-nitrobenzoate is crucial for its safe handling and disposal. Studies indicate that it undergoes biodegradation under aerobic conditions but may persist in anaerobic environments. Regulatory agencies have established guidelines for its safe use and disposal to minimize ecological risks.

In conclusion, Methyl 2-chloro-6-methyl-3-nitrobenzoate, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new discoveries emerge regarding its potential uses and optimizations in synthesis methods, this compound is poised to play an increasingly important role across multiple disciplines.